molecular formula C15H12N2OS B13371513 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one

2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one

Cat. No.: B13371513
M. Wt: 268.3 g/mol
InChI Key: KHZWULPMKDYXAG-UHFFFAOYSA-N
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Description

2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one is a complex organic compound known for its unique chemical structure and properties

Properties

Molecular Formula

C15H12N2OS

Molecular Weight

268.3 g/mol

IUPAC Name

2-(1,2-dihydroacenaphthylen-5-ylimino)-1,3-thiazolidin-4-one

InChI

InChI=1S/C15H12N2OS/c18-13-8-19-15(17-13)16-12-7-6-10-5-4-9-2-1-3-11(12)14(9)10/h1-3,6-7H,4-5,8H2,(H,16,17,18)

InChI Key

KHZWULPMKDYXAG-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=C(C3=CC=CC1=C23)N=C4NC(=O)CS4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one typically involves the reaction of acenaphthenequinone with thiosemicarbazide under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and requires heating to facilitate the formation of the desired product. The reaction conditions, including temperature and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the compound into its corresponding thiazolidine derivatives.

    Substitution: The compound can undergo nucleophilic substitution reactions, where specific functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or potassium permanganate for oxidation, and reducing agents like sodium borohydride for reduction. The reactions are typically carried out under controlled conditions, including specific temperatures, pH levels, and solvent systems, to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield sulfoxides or sulfones, while reduction reactions produce thiazolidine derivatives.

Scientific Research Applications

2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one has a wide range of scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

    Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

    Industry: It is used in the production of specialty chemicals, dyes, and polymers.

Mechanism of Action

The mechanism of action of 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one include:

  • 2-[(1,2-Dihydro-5-acenaphthylenylimino)methyl]-6-methylphenol
  • 2-[(E)-(1,2-Dihydro-5-acenaphthylenylimino)methyl]-4-iodo-6-methylphenol

Uniqueness

What sets 2-(1,2-Dihydro-5-acenaphthylenylimino)-1,3-thiazolidin-4-one apart from similar compounds is its unique chemical structure, which imparts distinct properties and reactivity. This uniqueness makes it a valuable compound for various scientific research applications and industrial uses.

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